Cas no 1261588-85-5 (2-(4-(Trifluoromethoxy)phenyl)-5-(trifluoromethyl)pyridine-3-acetonitrile)

• Product Name: 2-(4-(Trifluoromethoxy)phenyl)-5-(trifluoromethyl)pyridine-3-acetonitrile
• CAS No: 1261588-85-5
• MF: C₁₅H₈F₆N₂O
• MW: 346.227244377136
• CID: 4986948
• Update Time: 2025-07-17

2-(4-(Trifluoromethoxy)phenyl)-5-(trifluoromethyl)pyridine-3-acetonitrile Chemical and Physical Properties

Names and Identifiers

• 2-(4-(Trifluoromethoxy)phenyl)-5-(trifluoromethyl)pyridine-3-acetonitrile

• Inchi： 1S/C15H8F6N2O/c16-14(17,18)11-7-10(5-6-22)13(23-8-11)9-1-3-12(4-2-9)24-15(19,20)21/h1-4,7-8H,5H2
• InChI Key： XYCVQRRVDCQXEO-UHFFFAOYSA-N
• SMILES： FC(C1=CN=C(C2C=CC(=CC=2)OC(F)(F)F)C(CC#N)=C1)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 24
• Rotatable Bond Count: 3
• Complexity: 461
• XLogP3: 4.2
• Topological Polar Surface Area: 45.9

Additional information on 2-(4-(Trifluoromethoxy)phenyl)-5-(trifluoromethyl)pyridine-3-acetonitrile

Introduction to 2-(4-(Trifluoromethoxy)phenyl)-5-(trifluoromethyl)pyridine-3-acetonitrile (CAS No. 1261588-85-5) and Its Emerging Applications in Chemical Biology and Medicinal Chemistry

2-(4-(Trifluoromethoxy)phenyl)-5-(trifluoromethyl)pyridine-3-acetonitrile, identified by the Chemical Abstracts Service Number (CAS No.) 1261588-85-5, is a sophisticated heterocyclic compound that has garnered significant attention in the realms of chemical biology and medicinal chemistry due to its unique structural features and promising pharmacological properties. This compound belongs to the pyridine family, a class of molecules widely recognized for their versatility in drug design and development. The presence of both trifluoromethoxy and trifluoromethyl substituents in its aromatic ring system imparts exceptional electronic and steric properties, making it a valuable scaffold for the synthesis of novel bioactive agents.

The structural composition of this compound is characterized by a pyridine core substituted at the 3-position with an acetonitrile group, while the 4-position of the phenyl ring is linked to a trifluoromethoxy moiety. Additionally, the 5-position of the pyridine ring bears a trifluoromethyl group. This specific arrangement of functional groups endows the molecule with distinct physicochemical properties, including high lipophilicity, metabolic stability, and enhanced binding affinity to biological targets. Such attributes are particularly crucial in medicinal chemistry, where optimizing these parameters can significantly influence the efficacy and selectivity of drug candidates.

In recent years, there has been a surge in research focused on leveraging fluorinated aromatic compounds like 2-(4-(Trifluoromethoxy)phenyl)-5-(trifluoromethyl)pyridine-3-acetonitrile for therapeutic applications. The fluorine atom, being highly electronegative, exerts significant effects on the electronic distribution within the molecule, thereby modulating its reactivity and interaction with biological systems. For instance, trifluoromethyl groups are known to enhance metabolic stability by resisting oxidative degradation, while trifluoromethoxy groups contribute to hydrophobicity and binding affinity. These characteristics make such compounds particularly attractive for designing drugs that require prolonged half-lives or improved bioavailability.

One of the most compelling aspects of this compound is its potential as a building block for developing small-molecule inhibitors targeting various disease-related pathways. The pyridine core is a common motif in many pharmacologically active agents, including kinase inhibitors, antiviral drugs, and anti-inflammatory compounds. By incorporating fluorinated substituents into this scaffold, researchers can fine-tune the molecule's pharmacokinetic and pharmacodynamic profiles to achieve optimal therapeutic outcomes. For example, studies have demonstrated that fluorinated pyridines exhibit enhanced binding to protein targets due to their ability to engage hydrophobic pockets and form strong hydrogen bonds.

Recent advancements in computational chemistry and structure-based drug design have further highlighted the significance of 2-(4-(Trifluoromethoxy)phenyl)-5-(trifluoromethyl)pyridine-3-acetonitrile as a lead compound. Molecular docking simulations have revealed that this molecule can effectively interact with enzymes such as kinases and proteases, which are pivotal in numerous pathological processes. The trifluoromethoxy group, in particular, has been shown to occupy critical binding pockets within these enzymes, thereby facilitating tight binding and inhibitory activity. Such findings have spurred interest in synthesizing derivatives of this compound to enhance its potency and selectivity against specific therapeutic targets.

The pharmaceutical industry has also recognized the potential of fluorinated pyridines as key components in next-generation therapeutics. Several clinical trials are currently underway evaluating drugs that incorporate similar structural motifs for treating conditions ranging from cancer to infectious diseases. The success observed in these trials underscores the importance of compounds like 2-(4-(Trifluoromethoxy)phenyl)-5-(trifluoromethyl)pyridine-3-acetonitrile as scaffolds for drug discovery efforts. Moreover, researchers are exploring novel synthetic routes to optimize the production of these molecules on an industrial scale, ensuring cost-effective access for future pharmaceutical applications.

Beyond its therapeutic potential, this compound has also found utility in chemical biology research as a tool for studying enzyme mechanisms and ligand-receptor interactions. Its well-defined structure allows scientists to probe specific residues within biological targets through site-directed mutagenesis studies. Additionally, fluorinated probes derived from this molecule have been employed in imaging techniques to visualize biological processes at high resolution. These applications highlight the interdisciplinary relevance of 2-(4-(Trifluoromethoxy)phenyl)-5-(trifluoromethyl)pyridine-3-acetonitrile, bridging the gap between synthetic chemistry and biological investigation.

The future prospects for this compound are promising, with ongoing research focusing on expanding its chemical space through functionalization strategies such as halogen exchange reactions or cross-coupling methodologies. Such approaches aim to generate libraries of analogs with diverse pharmacological profiles for high-throughput screening campaigns. Furthermore, advancements in green chemistry principles may enable more sustainable synthetic routes for producing fluorinated pyridines like this one without compromising yield or purity standards.

In conclusion,2-(4-(Trifluoromethoxy)phenyl)-5-(trifluoromethyl)pyridine-3-acetonitrile (CAS No. 1261588-85-5) represents a remarkable example of how structural complexity can be leveraged to develop innovative solutions in chemical biology and medicinal chemistry. Its unique combination of electronic and steric features makes it an invaluable asset for drug discovery efforts aimed at addressing unmet medical needs across various therapeutic areas.